Cas no 1996553-06-0 (5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine)

• Product Name: 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine
• CAS No: 1996553-06-0
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 5267517
• Update Time: 2025-05-19

5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-5-methoxyphenyl)pyridin-2-amine
• 2-Pyridinamine, 5-(3-fluoro-5-methoxyphenyl)-
• 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine

• Inchi： 1S/C12H11FN2O/c1-16-11-5-9(4-10(13)6-11)8-2-3-12(14)15-7-8/h2-7H,1H3,(H2,14,15)
• InChI Key： RGLUMRHCYASMIS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=NC(=CC=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine

5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine (CAS No. 1996553-06-0): A Comprehensive Overview

5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine (CAS No. 1996553-06-0) is a fluorinated aromatic amine compound that has garnered significant interest in pharmaceutical and materials science research. This heterocyclic compound combines a pyridine core with a substituted phenyl ring, making it a versatile intermediate for various applications. The presence of both fluoro and methoxy substituents enhances its electronic properties, which is crucial for drug design and organic electronics.

The compound's unique structure, featuring a pyridin-2-amine moiety linked to a 3-fluoro-5-methoxyphenyl group, offers excellent potential for modulating biological activity. Researchers are particularly interested in its role as a building block for kinase inhibitors and other targeted therapies. The fluorine atom in the meta position relative to the methoxy group can significantly influence the compound's binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine has surged due to their applications in drug discovery. The compound's ability to act as a hydrogen bond acceptor and donor makes it ideal for designing molecules that interact with biological targets. Additionally, its lipophilicity and electronic effects are critical parameters in optimizing drug-like properties, addressing common challenges in bioavailability and potency.

Beyond pharmaceuticals, 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine is also explored in materials science. Its conjugated system and electron-rich nature make it suitable for developing organic semiconductors and light-emitting diodes (OLEDs). The methoxy group can further fine-tune the material's solubility and film-forming properties, which are essential for device fabrication. Researchers are investigating its potential in next-generation optoelectronic devices, where fluorinated compounds often exhibit enhanced performance.

The synthesis of 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine typically involves palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to attach the phenyl ring to the pyridine core. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to improve yield and reduce environmental impact. These innovations align with the growing emphasis on sustainable chemical processes in both academia and industry.

Market trends indicate a rising interest in fluorinated heterocycles, driven by their expanding applications in life sciences and advanced materials. The compound's CAS No. 1996553-06-0 is frequently searched in chemical databases, reflecting its relevance in cutting-edge research. As the pharmaceutical industry continues to prioritize targeted drug delivery and personalized medicine, derivatives of 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine are expected to play a pivotal role in developing novel therapeutics.

In summary, 5-(3-Fluoro-5-methoxyphenyl)pyridin-2-amine is a multifaceted compound with significant potential in drug discovery and materials science. Its unique structural features, combined with the strategic placement of fluorine and methoxy groups, make it a valuable tool for researchers aiming to innovate in these fields. As scientific inquiry progresses, this compound is likely to remain at the forefront of interdisciplinary applications.